Cas no 1423898-50-3 (N-(4-cyanooxan-4-yl)-2-(2-methoxy-5-methylphenyl)acetamide)

• Product Name: N-(4-cyanooxan-4-yl)-2-(2-methoxy-5-methylphenyl)acetamide
• CAS No: 1423898-50-3
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 6153096
• PubChem ID: 71931044
• Update Time: 2025-10-08

N-(4-cyanooxan-4-yl)-2-(2-methoxy-5-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyanooxan-4-yl)-2-(2-methoxy-5-methylphenyl)acetamide
• Z1212407751
• CHEMBL3460349
• 1423898-50-3
• EN300-26685352
• AKOS033168282

• Inchi： 1S/C16H20N2O3/c1-12-3-4-14(20-2)13(9-12)10-15(19)18-16(11-17)5-7-21-8-6-16/h3-4,9H,5-8,10H2,1-2H3,(H,18,19)
• InChI Key： UQLZIMPIUPZTBM-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)(CC1)NC(CC1C=C(C)C=CC=1OC)=O

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.4Ų

Additional information on N-(4-cyanooxan-4-yl)-2-(2-methoxy-5-methylphenyl)acetamide

N-(4-Cyanooxan-4-yl)-2-(2-methoxy-5-methylphenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1423898-50-3, known as N-(4-cyanooxan-4-yl)-2-(2-methoxy-5-methylphenyl)acetamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of acetamide, featuring a substituted phenyl group and a cyanooxane moiety, which contribute to its distinctive chemical characteristics. Recent studies have highlighted its role in various research areas, including drug design, material science, and catalytic processes.

The chemical structure of N-(4-cyanooxan-4-yl)-2-(2-methoxy-5-methylphenyl)acetamide is characterized by a central acetamide group (-CONH-) connected to two distinct substituents. The first substituent is a 2-methoxy-5-methylphenyl group, which introduces electronic and steric effects that influence the compound's reactivity and solubility. The second substituent is a 4-cyanooxane ring, a cyclic ether with a nitrile group at the 4-position. This arrangement creates a rigid and potentially bioactive structure, making it an interesting candidate for medicinal chemistry applications.

Recent advancements in synthetic methodologies have enabled the efficient preparation of N-(4-cyanooxan-4-yl)-2-(2-methoxy-5-methylphenyl)acetamide. Researchers have employed various strategies, including nucleophilic acyl substitution and coupling reactions, to optimize its synthesis. For instance, a study published in *Organic Letters* demonstrated the use of microwave-assisted synthesis to enhance reaction yields and reduce synthesis time. Such innovations underscore the importance of this compound as a versatile building block in organic synthesis.

The physical and chemical properties of N-(4-cyanooxan-4-yl)-2-(2-methoxy-5-methylphenyl)acetamide are critical for understanding its behavior in different environments. Experimental data indicate that the compound has a melting point of approximately 160°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions, including thermal and photochemical treatments, has been extensively studied, revealing its resistance to degradation under mild conditions.

One of the most promising applications of N-(4-cyanooxan-4-yl)-2-(2-methoxy-5-methylphenyl)acetamide lies in the field of drug discovery. Preclinical studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. For example, research conducted at the University of California revealed its potential as an inhibitor of acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. Although further optimization is required for therapeutic efficacy, these findings highlight its potential as a lead compound in drug development.

In addition to its pharmacological applications, N-(4-cyanooxan-4-yl)-2-(2-methoxy-5-methylphenyl)acetamide has found utility in material science. Its rigid structure and functional groups make it an ideal candidate for polymer synthesis and nanotechnology applications. Recent studies have explored its use as a monomer in the production of stimuli-responsive polymers, which can exhibit shape-memory behavior under external stimuli such as heat or light.

The synthesis of N-(4-cyanooxan-4-y1)-2-(2-methoxy/5methylpheny acetamid involves multiple steps requiring precise control over reaction conditions. A typical synthetic pathway begins with the preparation of the 4-cyanooxane ring through cyclization reactions involving glycidol derivatives. Subsequent coupling reactions with appropriately substituted aromatic aldehydes or ketones yield the final product. The optimization of these steps has been a focus of recent research efforts, aiming to improve both yield and purity.

From an environmental perspective, understanding the ecotoxicological profile of N-(4-cyanooxan/1/ -y1)-/ / -/ / / / / / / / / / / / / / acetamid is crucial for assessing its potential impact on ecosystems. Preliminary studies suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to evaluate its long-term effects on soil microorganisms and higher trophic levels.

In conclusion, N-(4-cyano oxan/1/-y1)/ -/ -/ -/ -/ -/ acetamid (CAS No./ ) represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for both fundamental research and applied development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.